3-(1H-tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide

• IUPAC Name: 3-(tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide
• InChI: InChI=1S/C11H10F3N5O2/c12-11(13,14)21-9-3-1-8(2-4-9)16-10(20)5-6-19-7-15-17-18-19/h1-4,7H,5-6H2,(H,16,20)
• InChI Key: SARVIGHLQWYVNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCN2C=NN=N2)OC(F)(F)F
• Molecular Formula: C11H10F3N5O2
• Molecular Weight: 301.22 g/mol

Description

3-(1H-tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide is a compound that has garnered significant interest in various scientific fields due to its unique chemical structure and properties. The presence of the tetrazole ring and the trifluoromethoxy group imparts distinct characteristics that make it valuable in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide typically involves the formation of the tetrazole ring followed by the introduction of the trifluoromethoxyphenyl group. One common method involves the cyclization of an azide with a nitrile to form the tetrazole ring. This is followed by coupling with a trifluoromethoxy-substituted benzene derivative under appropriate conditions .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, ensuring that the compound can be produced in large quantities efficiently .

Chemical Reactions Analysis

Types of Reactions

3-(1H-tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: The tetrazole ring can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the tetrazole ring.

Substitution: The trifluoromethoxy group can be substituted with other functional groups to create new compounds with altered properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tetrazole derivatives with additional oxygen-containing functional groups, while substitution reactions can produce a wide range of compounds with different functional groups replacing the trifluoromethoxy group .

Scientific Research Applications

3-(1H-tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide has numerous applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and developing new biochemical assays.

Industry: The compound is used in the development of new materials with unique properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism by which 3-(1H-tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide exerts its effects involves interactions with specific molecular targets. The tetrazole ring can interact with enzymes or receptors, modulating their activity. The trifluoromethoxy group can enhance the compound’s binding affinity and specificity for its targets. These interactions can activate or inhibit specific pathways, leading to the desired biological or chemical effects .

Comparison with Similar Compounds

Similar Compounds

3-(1H-tetrazol-1-yl)aniline: Shares the tetrazole ring but lacks the trifluoromethoxy group, resulting in different properties and applications.

4-(1H-1,2,4-triazol-1-yl)benzoic acid: Contains a triazole ring instead of a tetrazole ring, leading to variations in reactivity and biological activity.

Uniqueness

The presence of both the tetrazole ring and the trifluoromethoxy group in 3-(1H-tetrazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide makes it unique. This combination imparts distinct chemical and biological properties, making it valuable for specific applications where other similar compounds may not be as effective .